Cas no 1892641-16-5 (2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine)

• Product Name: 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine
• CAS No: 1892641-16-5
• MF: C₆H₉BrN₂S
• MW: 221.118058919907
• CID: 6306112
• PubChem ID: 115032414
• Update Time: 2025-05-21

2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine
• 1892641-16-5
• EN300-1925743

• Inchi： 1S/C6H9BrN2S/c1-6(2,8)4-3-10-5(7)9-4/h3H,8H2,1-2H3
• InChI Key： ZGUREUSVNRBIDI-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C(C)(C)N

Computed Properties

• Exact Mass: 219.96698g/mol
• Monoisotopic Mass: 219.96698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2Ų

Additional information on 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine

Research Brief on 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine (CAS: 1892641-16-5): Recent Advances and Applications

The compound 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine (CAS: 1892641-16-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most notable advancements involves the use of 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine as a building block in the synthesis of targeted kinase inhibitors. Researchers have demonstrated its efficacy in modulating specific signaling pathways implicated in cancer and inflammatory diseases. The bromo-thiazole moiety serves as a critical pharmacophore, enabling selective interactions with target proteins. Recent preclinical studies have shown promising results in inhibiting aberrant kinase activity, suggesting potential applications in oncology therapeutics.

In addition to its role in kinase inhibition, this compound has been investigated for its antimicrobial properties. The thiazole ring, a common feature in many antibiotics, contributes to its ability to disrupt bacterial cell wall synthesis. Recent in vitro studies have reported significant activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli, highlighting its potential as a scaffold for next-generation antibiotics. The bromine substituent further enhances its reactivity, facilitating derivatization for structure-activity relationship (SAR) studies.

Another emerging application of 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine is in the field of chemical proteomics. Researchers have utilized this compound as a probe to identify and characterize novel drug targets. By incorporating bioorthogonal handles, such as azide or alkyne groups, scientists have been able to perform click chemistry-based labeling of target proteins, enabling high-throughput screening and target identification. This approach has provided valuable insights into the molecular mechanisms underlying various diseases.

Recent synthetic methodologies have also focused on optimizing the production of 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine to improve yield and purity. Advances in catalytic systems and green chemistry approaches have reduced the reliance on hazardous reagents, making the synthesis more environmentally friendly. These improvements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further optimization and in vivo studies. However, the compound's versatility and demonstrated biological activity make it a valuable tool for drug discovery and development.

In conclusion, 2-(2-bromo-1,3-thiazol-4-yl)propan-2-amine (CAS: 1892641-16-5) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from kinase inhibition and antimicrobial activity to chemical proteomics, underscoring its potential to contribute to the development of novel therapeutics. Continued research and optimization will be essential to fully realize its clinical potential.